Cas no 54930-24-4 (N-Glycinylmaleamic acid)

• Product Name: N-Glycinylmaleamic acid
• CAS No: 54930-24-4
• MF: C₆H₇NO₅
• MW: 173.123481988907
• CID: 943067
• Update Time: 2025-05-21

N-Glycinylmaleamic acid Chemical and Physical Properties

Names and Identifiers

• N-Glycinylmaleamic acid
• 4-[(2-aminoacetyl)amino]-4-oxobut-2-enoic acid
• Maleamidoacetic acid
• N-(Carboxymethyl)maleamic acid
• (Z)-4-((Carboxymethyl)amino)-4-oxobut-2-enoic acid
• 2-Butenoic acid, 4-[(carboxymethyl)amino]-4-oxo-, (2Z)-

• Inchi： 1S/C6H7NO5/c8-4(1-2-5(9)10)7-3-6(11)12/h1-2H,3H2,(H,7,8)(H,9,10)(H,11,12)/b2-1-
• InChI Key： JKCBZBFTTXFZGH-UPHRSURJSA-N
• SMILES： C(O)(=O)/C=C\C(NCC(O)=O)=O

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.487
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

N-Glycinylmaleamic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on N-Glycinylmaleamic acid

N-Glycinylmaleamic acid (CAS No. 54930-24-4): An Overview of Its Structure, Properties, and Applications in Chemical and Biological Research

N-Glycinylmaleamic acid (CAS No. 54930-24-4) is a unique compound that has garnered significant attention in the fields of chemistry and biological research due to its distinctive structure and potential applications. This compound is a derivative of maleic acid and glycine, two fundamental building blocks in organic chemistry and biochemistry. The combination of these two molecules results in a compound with a rich array of chemical properties and biological activities.

The molecular formula of N-Glycinylmaleamic acid is C₇H₉NO₅, and its molecular weight is approximately 187.15 g/mol. The compound features a maleic acid moiety, which is known for its ability to form stable complexes with various metal ions, and a glycine moiety, which is the simplest amino acid and plays a crucial role in protein synthesis and cellular function. The conjugation of these two functional groups imparts N-Glycinylmaleamic acid with unique chemical reactivity and biological activity.

In terms of physical properties, N-Glycinylmaleamic acid is a white crystalline solid that is soluble in water and polar organic solvents such as methanol and ethanol. Its solubility properties make it an ideal candidate for various chemical reactions and biological assays. The compound also exhibits good thermal stability, which is beneficial for storage and handling in laboratory settings.

The structural characteristics of N-Glycinylmaleamic acid have been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques have provided detailed insights into the molecular structure, confirming the presence of the maleic acid and glycine moieties. The NMR spectrum, in particular, reveals characteristic signals for the protons and carbons in the molecule, allowing for precise structural elucidation.

In recent years, N-Glycinylmaleamic acid has been the subject of numerous research studies exploring its potential applications in various fields. One area of significant interest is its use as a chelating agent. The maleic acid moiety in the compound can form stable complexes with metal ions such as iron, copper, and zinc. This property makes it useful in the development of metal chelation therapies for conditions such as iron overload disorders and copper toxicity. Additionally, the ability to form stable metal complexes has led to its exploration as a potential ligand in coordination chemistry.

Beyond its chelating properties, N-Glycinylmaleamic acid has shown promise in drug delivery systems. The compound's solubility properties and ability to form stable complexes with metal ions make it an attractive candidate for developing targeted drug delivery systems. Research has demonstrated that N-Glycinylmaleamic acid-based nanoparticles can enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy.

In the realm of biological research, N-Glycinylmaleamic acid has been investigated for its potential as an antimicrobial agent. Studies have shown that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This property makes it a potential candidate for developing new antimicrobial therapies to combat drug-resistant bacteria.

The cytotoxicity profile of N-Glycinylmaleamic acid has also been evaluated in various cell lines. Research indicates that the compound exhibits low cytotoxicity towards mammalian cells at therapeutic concentrations, suggesting that it may be safe for use in medical applications. However, further studies are needed to fully understand its safety profile and potential side effects.

In addition to its direct applications in medicine, N-Glycinylmaleamic acid has found use in analytical chemistry as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analysis. The compound can be used to derivatize volatile organic compounds (VOCs), making them more detectable by GC-MS. This application has significant implications for environmental monitoring and forensic analysis.

The synthesis of N-Glycinylmaleamic acid can be achieved through several routes, with one common method involving the reaction between maleic anhydride and glycine under controlled conditions. The reaction typically proceeds via an intermediate maleimide derivative, which then reacts with glycine to form the final product. Optimization of reaction conditions such as temperature, solvent choice, and catalyst selection can significantly improve yield and purity.

The environmental impact of N-Glycinylmaleamic acid has also been considered in recent studies. Research indicates that the compound is biodegradable under aerobic conditions, reducing its potential for long-term environmental accumulation. However, proper disposal methods should still be followed to minimize any adverse effects on ecosystems.

In conclusion, N-Glycinylmaleamic acid (CAS No. 54930-24-4) is a versatile compound with a wide range of applications in chemical and biological research. Its unique structure combines the properties of maleic acid and glycine, making it suitable for use as a chelating agent, drug delivery system component, antimicrobial agent, derivatizing agent for GC-MS analysis, and more. Ongoing research continues to uncover new possibilities for this intriguing compound, highlighting its significance in advancing scientific knowledge and developing innovative solutions for various challenges.